Cas no 5418-10-0 (1H-Pyrazolo[3,4-d]pyrimidine,4-(methylthio)-)

• Product name: 1H-Pyrazolo[3,4-d]pyrimidine,4-(methylthio)-
• CAS No: 5418-10-0
• MF: C₆H₆N₄S
• MW: 166.203638553619
• CID: 382924
• PubChem ID: 79452

1H-Pyrazolo[3,4-d]pyrimidine,4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine,4-(methylthio)-
• 4-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine
• 4-methylsulfanyl-1H-pyrazolo[3,4-d]pyrimidine
• NSC 4938
• 4-methylthiopyrazolo[3,4-d]-pyrimidine
• 4-Methylsulfanyl-2H-pyrazolo[3,4-d]pyrimidine
• 1H-pyrazolo(3,4-d)pyrimidine, 4-(methylthio)-,
• NSC-4952
• SMR001547297
• MLS002637780
• SCHEMBL5068437
• EINECS 226-523-6
• NSC4952
• 5418-10-0
• HMS3093E08
• AKOS006237159
• NS00032993
• NSC4938
• CHEMBL118102
• CS-0045964
• NSC-4938
• NSC 4952
• 4-(Methylthio)-1H-pyrazolo(3,4-d)pyrimidine
• DTXSID40202526

• Inchi： InChI=1S/C6H6N4S/c1-11-6-4-2-9-10-5(4)7-3-8-6/h2-3H,1H3,(H,7,8,9,10)
• InChI Key： BLEJJILOVWBLBZ-UHFFFAOYSA-N
• SMILES： CSC1=NC=NC2=C1C=NN2

Computed Properties

• Exact Mass: 166.03148
• Monoisotopic Mass: 166.031317
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.8
• XLogP3: 1

Experimental Properties

• Density: 1.47
• Boiling Point: 382.7°Cat760mmHg
• Flash Point: 185.3°C
• Refractive Index: 1.713
• PSA: 54.46
• LogP: 1.07480